Cas no 56475-20-8 (2-Propenoic acid, 2,3-dichloro-, ethyl ester)

• Product Name: 2-Propenoic acid, 2,3-dichloro-, ethyl ester
• CAS No: 56475-20-8
• MF: C₅H₆Cl₂O₂
• MW: 169.00593996048
• CID: 1598878
• PubChem ID: 54250851
• Update Time: 2025-04-21

2-Propenoic acid, 2,3-dichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2,3-dichloro-, ethyl ester
• ethyl 2,3-dichloroprop-2-enoate
• DTXSID20710053
• 56475-20-8

• Inchi： 1S/C5H6Cl2O2/c1-2-9-5(8)4(7)3-6/h3H,2H2,1H3
• InChI Key： QWQBOVHDIWCDGU-UHFFFAOYSA-N
• SMILES： ClC(=CCl)C(=O)OCC

Computed Properties

• Exact Mass: 167.97458
• Monoisotopic Mass: 167.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3